7-Hydroxycoumarin-3-carboxylic acid N-succinimidyl ester
Description
Activated, Amine-reactive fluorescent probe that can be conjugated to biomolecules. Please also see bottom of the page for more related products.
Scientific Research Applications
1. Spaceflight and Organic Chemical Analysis
- The hydrolysis kinetics of 3-carboxy-6,8-difluoro-7-hydroxycoumarin succinimidyl ester, a variant of 7-Hydroxycoumarin-3-carboxylic acid N-succinimidyl ester, is crucial for instrument design in spaceflight missions. It is employed in microchip capillary electrophoresis with laser-induced fluorescence detection for analyzing amines, amino acids, and dipeptides (Stockton et al., 2013).
2. Photophysics and Fluorescence Applications
- Studies on 7-(diethylamino)coumarin-3-carboxylic acid N-succinimidyl ester in reverse micelles demonstrate its excitation wavelength-dependent photophysics, indicating potential applications in spectroscopic studies (Maity et al., 2014).
- A practical synthesis method for 6,8-difluoro-7-hydroxycoumarin derivatives, widely used in fluorescence imaging, was developed, underscoring its importance in bioconjugation and imaging studies (Kerkovius & Ménard, 2016).
3. Host-Guest Chemistry and Spectroscopic Studies
- Research on the interaction of 7-(diethylamino)coumarin-3-carboxylic acid N-succinimidyl ester with macrocyclic hosts like cucurbiturils revealed modulation in photophysical properties, indicating its use in studying host-guest chemistry (Ahmed et al., 2018).
4. Liquid Crystal Technology
- The synthesis of a succinic acid (7-hydroxycoumarin) ester and its application in forming self-assembled monolayers for aligning nematic liquid crystals showcases its use in liquid crystal technology (Licience, 2004).
Properties
CAS No. |
133471-24-2 |
|---|---|
Molecular Formula |
C14H9NO7 |
Molecular Weight |
303.23 |
Origin of Product |
United States |
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